![molecular formula C13H10ClN3O3S B270063 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide](/img/structure/B270063.png)
2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
Overview
Description
2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a compound that has been widely studied in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory effects by reducing the production of inflammatory cytokines. It has also been found to inhibit the growth of certain tumor cells in vitro. Additionally, it has been shown to have antimicrobial activity against certain strains of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide in lab experiments is its potential as a fluorescent probe for detecting metal ions in biological systems. However, its mechanism of action is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide. One area of research could focus on further investigating its anti-inflammatory and anti-tumor properties and identifying the specific enzymes and proteins that it targets. Additionally, its potential as a fluorescent probe for detecting metal ions could be further explored, particularly in the context of studying metal ion homeostasis in biological systems.
Synthesis Methods
The synthesis method of 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide involves the reaction of 5-chloro-2-aminobenzoxazole with 5-methyl-3-amino-1,2-oxazole-4-carboxylic acid followed by the addition of thioacetic acid. The resulting compound is then purified through recrystallization.
Scientific Research Applications
2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been investigated for its anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, it has been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.
properties
Molecular Formula |
C13H10ClN3O3S |
|---|---|
Molecular Weight |
323.76 g/mol |
IUPAC Name |
2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
InChI |
InChI=1S/C13H10ClN3O3S/c1-7-4-11(17-20-7)16-12(18)6-21-13-15-9-5-8(14)2-3-10(9)19-13/h2-5H,6H2,1H3,(H,16,17,18) |
InChI Key |
LEIXZLDHSDGLSE-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NO1)NC(=O)CSC2=NC3=C(O2)C=CC(=C3)Cl |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CSC2=NC3=C(O2)C=CC(=C3)Cl |
solubility |
0.5 [ug/mL] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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